Cas no 2624131-72-0 (2-nitroso-octahydrocyclopentacpyrrole-4-carboxylic acid)

• Product Name: 2-nitroso-octahydrocyclopentacpyrrole-4-carboxylic acid
• CAS No: 2624131-72-0
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5639203
• PubChem ID: 165905264
• Update Time: 2025-06-03

2-nitroso-octahydrocyclopentacpyrrole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2624131-72-0
• 2-nitroso-octahydrocyclopenta[c]pyrrole-4-carboxylic acid
• EN300-27752039
• 2-nitroso-octahydrocyclopentacpyrrole-4-carboxylic acid

• Inchi： 1S/C8H12N2O3/c11-8(12)6-2-1-5-3-10(9-13)4-7(5)6/h5-7H,1-4H2,(H,11,12)
• InChI Key： NALTVWDRORFIQE-UHFFFAOYSA-N
• SMILES： OC(C1CCC2CN(CC21)N=O)=O

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70Ų

Additional information on 2-nitroso-octahydrocyclopentacpyrrole-4-carboxylic acid

Exploring the Unique Properties and Applications of 2-Nitroso-Octahydrocyclopenta[c]pyrrole-4-Carboxylic Acid (CAS No. 2624131-72-0)

In the realm of organic chemistry, 2-nitroso-octahydrocyclopenta[c]pyrrole-4-carboxylic acid (CAS No. 2624131-72-0) stands out as a compound of significant interest due to its intricate molecular structure and versatile applications. This heterocyclic compound, characterized by its nitroso group and carboxylic acid functionality, has garnered attention in pharmaceutical research, material science, and synthetic chemistry. Its unique octahydrocyclopenta[c]pyrrole backbone provides a rigid framework that enhances stability, making it a valuable intermediate in the synthesis of complex molecules.

The growing demand for novel bioactive compounds has propelled research into nitroso derivatives, with 2-nitroso-octahydrocyclopenta[c]pyrrole-4-carboxylic acid emerging as a key player. Recent studies highlight its potential in modulating enzyme activity and serving as a precursor for N-heterocyclic scaffolds, which are pivotal in drug discovery. For instance, its nitroso group can participate in redox reactions, offering pathways for designing antioxidants or metal-chelating agents. Researchers are also exploring its role in peptide mimetics, a hot topic in the development of targeted therapies for chronic diseases.

From an industrial perspective, the compound’s carboxylic acid moiety enables facile derivatization, aligning with the trend toward green chemistry and sustainable synthesis. Its compatibility with click chemistry reactions—a frequently searched term in AI-driven research—further enhances its utility in creating polymer networks or bioconjugates. Notably, the compound’s stability under physiological conditions has sparked interest in prodrug design, addressing challenges like bioavailability, a common query in pharmaceutical forums.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing CAS No. 2624131-72-0, ensuring purity for high-stakes applications. As the scientific community leans toward AI-assisted molecular modeling, this compound’s structural features are being simulated to predict interactions with biological targets—a trending topic in computational chemistry. Moreover, its potential in catalysis and ligand design aligns with searches for “efficient catalytic systems” in academic databases.

In conclusion, 2-nitroso-octahydrocyclopenta[c]pyrrole-4-carboxylic acid exemplifies the synergy between structural ingenuity and functional adaptability. Its relevance to drug discovery, material science, and sustainable chemistry ensures its place in cutting-edge research, answering the call for innovative solutions in science and technology.